Cas no 1804512-67-1 (3,4-Dibromo-2,5-difluoromandelic acid)

• Product Name: 3,4-Dibromo-2,5-difluoromandelic acid
• CAS No: 1804512-67-1
• MF: C₈H₄Br₂F₂O₃
• MW: 345.92036819458
• CID: 4939733
• Update Time: 2025-08-05

3,4-Dibromo-2,5-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2,5-difluoromandelic acid

• Inchi： 1S/C8H4Br2F2O3/c9-4-3(11)1-2(6(12)5(4)10)7(13)8(14)15/h1,7,13H,(H,14,15)
• InChI Key： ZQGZBDWKRWOALF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1F)C(C(=O)O)O)F)Br

Computed Properties

• Exact Mass: 345.84748 g/mol
• Monoisotopic Mass: 343.84953 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 345.92
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Additional information on 3,4-Dibromo-2,5-difluoromandelic acid

Introduction to 3,4-Dibromo-2,5-difluoromandelic Acid (CAS No. 1804512-67-1)

3,4-Dibromo-2,5-difluoromandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804512-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated aromatic carboxylic acids, characterized by its unique substitution pattern involving bromine and fluorine atoms at specific positions on the benzene ring. The structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active substances, particularly in the development of novel therapeutic agents.

The significance of 3,4-Dibromo-2,5-difluoromandelic acid lies in its potential applications across multiple domains of chemical biology and drug discovery. Its molecular structure, featuring both bromine and fluorine substituents, imparts distinct electronic and steric properties that can be exploited in medicinal chemistry. These properties are particularly relevant in the design of molecules that require precise interactions with biological targets, such as enzymes and receptors. The presence of both halogen atoms enhances the compound's reactivity and selectivity, making it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. Research has demonstrated that these compounds often exhibit enhanced binding affinity and metabolic stability compared to their non-halogenated counterparts. The specific substitution pattern of 3,4-Dibromo-2,5-difluoromandelic acid (CAS No. 1804512-67-1) makes it an attractive candidate for further exploration in this area. Studies have shown that such halogenated mandelic acid derivatives can serve as key intermediates in the synthesis of inhibitors targeting various therapeutic pathways.

One notable application of 3,4-Dibromo-2,5-difluoromandelic acid is in the development of antimicrobial agents. The halogen atoms in its structure contribute to its ability to disrupt bacterial cell membranes and inhibit key enzymatic processes essential for microbial survival. Recent research has highlighted its potential as a precursor for novel antibiotics that can overcome existing resistance mechanisms. The structural complexity of this compound allows for fine-tuning its pharmacological properties, enabling the design of molecules with improved efficacy and reduced side effects.

Another area where 3,4-Dibromo-2,5-difluoromandelic acid (CAS No. 1804512-67-1) has shown promise is in the field of anticancer research. Halogenated aromatic compounds have been extensively studied for their ability to interfere with cancer cell proliferation and induce apoptosis. The unique electronic distribution induced by bromine and fluorine substituents can enhance the interactions between the compound and cancer-specific targets. Preliminary studies indicate that derivatives of this compound may exhibit potent antitumor activity by inhibiting critical signaling pathways involved in cancer growth and metastasis.

The synthesis of 3,4-Dibromo-2,5-difluoromandelic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by carboxylation at the mandelic acid moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents with high precision. The growing demand for this compound has spurred efforts to develop more efficient synthetic methodologies, particularly those that minimize waste and improve scalability.

In conclusion, 3,4-Dibromo-2,5-difluoromandelic acid (CAS No. 1804512-67-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its role as an intermediate in the synthesis of biologically active compounds underscores its importance in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.